2-(4-Methoxy-2,3-dihydro-1-benzofuran-2-yl)acetonitrile
Overview
Description
“2-(4-Methoxy-2,3-dihydro-1-benzofuran-2-yl)acetonitrile” is a compound that contains a benzofuran scaffold . Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications .
Synthesis Analysis
The synthesis of benzofuran derivatives has been a topic of interest in recent years . Various methods have been established towards the synthesis of 2,3-dihydrobenzofurans involved via intra- and inter-molecular reactions .Scientific Research Applications
Anticancer Activity
Benzofuran derivatives have been identified to possess significant anticancer properties. The compound may be utilized in the synthesis of novel anticancer agents, particularly due to its structural similarity to other benzofuran compounds that have shown inhibitory effects on various cancer cell lines .
Antimicrobial Agents
The benzofuran scaffold is increasingly being recognized for its potential in developing new antimicrobial agents. Given the broad spectrum of biological activities associated with benzofuran derivatives, this compound could serve as a key intermediate in the synthesis of molecules with antibacterial, antifungal, or antiviral properties .
Anti-Oxidative Applications
Benzofuran derivatives are known for their anti-oxidative capabilities. This particular compound could be instrumental in the development of antioxidants that help in protecting cells from oxidative stress, which is a contributing factor in various chronic diseases .
Anti-Viral Therapeutics
Some benzofuran derivatives have been found to exhibit anti-viral activities. As such, “2-(4-Methoxy-2,3-dihydro-1-benzofuran-2-yl)acetonitrile” could be a precursor in the synthesis of compounds targeting viral infections, including hepatitis C .
Drug Synthesis
This compound may play a role in the synthesis of various drugs due to its benzofuran core, a common structure found in many natural products and medicines. Its versatility in drug synthesis makes it a valuable asset in medicinal chemistry .
Material Science
Beyond its biological applications, benzofuran derivatives can also contribute to material science. The compound’s structural features might be exploited in the design and development of new materials with specific electronic or photonic properties.
Future Directions
Mechanism of Action
Target of Action
Similar benzofuran derivatives have been found to interact with the histamine h3 receptor (h3r), which is mainly found in the central nervous system (cns) .
Mode of Action
Similar benzofuran derivatives have been shown to inhibit the release of neurotransmitters such as histamine, norepinephrine, acetylcholine, and serotonin by acting as a presynaptic receptor (auto- and hetero-receptor) .
Biochemical Pathways
Similar benzofuran derivatives have been shown to modulate neurotransmitter release, which could potentially affect various downstream pathways .
Result of Action
Similar benzofuran derivatives have been shown to inhibit the release of various neurotransmitters, which could potentially result in various physiological effects .
Action Environment
Similar benzofuran derivatives have been synthesized and studied under various conditions .
properties
IUPAC Name |
2-(4-methoxy-2,3-dihydro-1-benzofuran-2-yl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-13-10-3-2-4-11-9(10)7-8(14-11)5-6-12/h2-4,8H,5,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLVGBWZRFVMNPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1CC(O2)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301238675 |
Source
|
| Record name | 2-Benzofuranacetonitrile, 2,3-dihydro-4-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301238675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methoxy-2,3-dihydro-1-benzofuran-2-yl)acetonitrile | |
CAS RN |
1443979-63-2 |
Source
|
| Record name | 2-Benzofuranacetonitrile, 2,3-dihydro-4-methoxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1443979-63-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Benzofuranacetonitrile, 2,3-dihydro-4-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301238675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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